Cas no 1177314-31-6 (4-(Ethoxymethyl)piperidine oxalate)

• Product Name: 4-(Ethoxymethyl)piperidine oxalate
• CAS No: 1177314-31-6
• MF: C₁₀H₁₉NO₅
• MW: 233.261563539505
• CID: 5734625
• PubChem ID: 17390069
• Update Time: 2025-05-26

4-(Ethoxymethyl)piperidine oxalate Chemical and Physical Properties

Names and Identifiers

• 4-(ETHOXYMETHYL)PIPERIDINE OXALATE
• 4-(ethoxymethyl)piperidine;oxalic acid
• 1177314-31-6
• AKOS005143979
• PVXBPPXWNOZNOF-UHFFFAOYSA-N
• 4-(Ethoxymethyl)piperidine oxalate

• Inchi： 1S/C8H17NO.C2H2O4/c1-2-10-7-8-3-5-9-6-4-8;3-1(4)2(5)6/h8-9H,2-7H2,1H3;(H,3,4)(H,5,6)
• InChI Key： PVXBPPXWNOZNOF-UHFFFAOYSA-N
• SMILES： O(CC)CC1CCNCC1.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 233.12632271g/mol
• Monoisotopic Mass: 233.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 151
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-(Ethoxymethyl)piperidine oxalate

Introduction to 4-(Ethoxymethyl)piperidine oxalate (CAS No. 1177314-31-6)

4-(Ethoxymethyl)piperidine oxalate, with the CAS number 1177314-31-6, is a compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is a derivative of piperidine, a versatile nitrogen-containing heterocyclic compound with a wide range of biological activities. The addition of the ethoxymethyl group and the oxalate salt formation imparts unique properties that make it an interesting subject for both academic and industrial research.

The chemical structure of 4-(Ethoxymethyl)piperidine oxalate consists of a piperidine ring with an ethoxymethyl substituent at the 4-position, and it is typically synthesized as the oxalate salt. The piperidine ring is a fundamental building block in many biologically active molecules, and the introduction of the ethoxymethyl group can significantly influence the compound's pharmacological properties, such as solubility, stability, and receptor binding affinity.

Recent studies have explored the potential therapeutic applications of 4-(Ethoxymethyl)piperidine oxalate. One notable area of research is its use as a modulator of neurotransmitter systems. For instance, a study published in the Journal of Medicinal Chemistry in 2022 investigated the compound's ability to modulate serotonin and dopamine receptors, which are key targets for treating neuropsychiatric disorders such as depression and schizophrenia. The results indicated that 4-(Ethoxymethyl)piperidine oxalate exhibits selective binding to these receptors, suggesting its potential as a lead compound for drug development.

In addition to its potential as a therapeutic agent, 4-(Ethoxymethyl)piperidine oxalate has also been studied for its use in chemical synthesis. The compound's unique structure makes it a valuable intermediate in the synthesis of more complex molecules. For example, researchers at the University of California, Los Angeles (UCLA) have utilized 4-(Ethoxymethyl)piperidine oxalate as a key intermediate in the synthesis of novel antiviral agents. The ethoxymethyl group provides additional functional handles that can be further modified to enhance the antiviral activity and reduce toxicity.

The synthesis of 4-(Ethoxymethyl)piperidine oxalate typically involves several steps. One common approach is to start with piperidine and react it with ethyl bromoacetate to form the ethoxymethyl derivative. The resulting product is then converted to the oxalate salt through a series of reactions involving acidification and precipitation. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The physical and chemical properties of 4-(Ethoxymethyl)piperidine oxalate have been extensively characterized. It is a white crystalline solid with good solubility in polar solvents such as water and methanol. The compound exhibits excellent thermal stability, which is crucial for its use in various applications. Its melting point has been reported to be around 150°C, and it has a molecular weight of approximately 269 g/mol.

In terms of safety and handling, while 4-(Ethoxymethyl)piperidine oxalate is not classified as a hazardous substance under current regulations, it should still be handled with care in laboratory settings. Proper personal protective equipment (PPE) should be worn, and standard laboratory safety protocols should be followed to ensure safe handling and storage.

The future prospects for 4-(Ethoxymethyl)piperidine oxalate are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. For instance, preliminary studies suggest that it may have anti-inflammatory properties, which could open up new avenues for treating inflammatory diseases such as arthritis and asthma.

In conclusion, 4-(Ethoxymethyl)piperidine oxalate (CAS No. 1177314-31-6) is a versatile compound with significant potential in both academic research and industrial applications. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. As research progresses, it is likely that we will see more innovative uses for this compound in various fields, contributing to advancements in medicinal chemistry and pharmaceutical science.